Cas no 83897-55-6 (1,3-Butadien-1-one, 2-methyl-)

• Product Name: 1,3-Butadien-1-one, 2-methyl-
• CAS No: 83897-55-6
• MF: C₅H₆O
• MW: 82.1005415916443
• CID: 668256
• PubChem ID: 12924534
• Update Time: 2025-04-19

1,3-Butadien-1-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadien-1-one, 2-methyl-
• 2-methylbuta-1,3-dien-1-one
• 83897-55-6
• DTXSID50513115
• isoprene ether

• Inchi： 1S/C5H6O/c1-3-5(2)4-6/h3H,1H2,2H3
• InChI Key： PXMHXIKHKVXJLD-UHFFFAOYSA-N
• SMILES： O=C=C(C=C)C

Computed Properties

• Exact Mass: 82.041864811g/mol
• Monoisotopic Mass: 82.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketenes